Cas no 1914148-61-0 (2-(4-Benzylmorpholin-2-yl)ethanamine dihydrochloride)

• Product Name: 2-(4-Benzylmorpholin-2-yl)ethanamine dihydrochloride
• CAS No: 1914148-61-0
• MF: C₁₃H₂₂Cl₂N₂O
• MW: 293.232581615448
• CID: 2503094
• PubChem ID: 102594221
• Update Time: 2025-11-02

2-(4-Benzylmorpholin-2-yl)ethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Benzylmorpholin-2-yl)ethanamine dihydrochloride
• AK187811
• 2-(4-benzylmorpholin-2-yl)ethan-1-amine dihydrochloride
• AS-71315
• CS-0161627
• 2-(4-BENZYLMORPHOLIN-2-YL)ETHANAMINE 2HCL
• AKOS025405522
• 1914148-61-0
• DB-148224
• C73660
• EN300-7417692
• 2-(4-benzylmorpholin-2-yl)ethanamine;dihydrochloride
• 2-Morpholineethanamine, 4-(phenylmethyl)-, hydrochloride (1:2)
• 2-(4-Benzylmorpholin-2-yl)ethanaminedihydrochloride

• MDL： N/A
• Inchi： 1S/C13H20N2O.2ClH/c14-7-6-13-11-15(8-9-16-13)10-12-4-2-1-3-5-12;;/h1-5,13H,6-11,14H2;2*1H
• InChI Key： ZYPYEYOBNSJQSG-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCN(CC2C=CC=CC=2)CC1CCN

Computed Properties

• Exact Mass: 292.1109187g/mol
• Monoisotopic Mass: 292.1109187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.5

2-(4-Benzylmorpholin-2-yl)ethanamine dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 2-(4-Benzylmorpholin-2-yl)ethanamine dihydrochloride

Comprehensive Overview of 2-(4-Benzylmorpholin-2-yl)ethanamine Dihydrochloride (CAS No. 1914148-61-0)

2-(4-Benzylmorpholin-2-yl)ethanamine dihydrochloride (CAS No. 1914148-61-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its morpholine backbone and benzyl substitution, is widely explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which make it a valuable intermediate in synthesizing bioactive molecules.

The compound's dihydrochloride salt form enhances its solubility and stability, making it suitable for various experimental protocols. Its molecular structure, featuring a 2-(4-benzylmorpholin-2-yl)ethylamine core, allows for versatile modifications, enabling scientists to tailor its properties for specific applications. This adaptability has led to its use in studying neurotransmitter analogs and enzyme inhibitors, aligning with current trends in precision medicine and targeted therapy.

In recent years, the demand for high-purity research chemicals like 2-(4-benzylmorpholin-2-yl)ethanamine dihydrochloride has surged, driven by advancements in neuroscience and cancer research. Its relevance to GPCR (G-protein-coupled receptor) studies and central nervous system (CNS) drug development has made it a focal point in academic and industrial labs. Additionally, its potential role in modulating cell signaling pathways aligns with the growing interest in small-molecule therapeutics.

From a synthetic chemistry perspective, the compound's morpholine-2-ethylamine scaffold offers a robust platform for derivatization. This flexibility is crucial for designing structure-activity relationship (SAR) studies, a key focus in modern medicinal chemistry. Researchers frequently search for CAS 1914148-61-0 suppliers or 2-(4-benzylmorpholin-2-yl)ethanamine synthesis methods, reflecting its importance in cutting-edge research.

Quality control and analytical characterization of 2-(4-benzylmorpholin-2-yl)ethanamine dihydrochloride are critical to ensure reproducibility in experiments. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity. These protocols are essential for meeting the stringent requirements of pharmaceutical-grade compounds.

The compound's potential applications extend to peptide mimetics and bioisosteres, areas gaining traction in drug design. Its benzylmorpholine moiety is particularly noteworthy for mimicking natural ligands, a strategy increasingly adopted in rational drug design. This aligns with the broader shift toward computational chemistry and AI-driven molecular modeling, where such compounds serve as valuable templates.

In summary, 2-(4-benzylmorpholin-2-yl)ethanamine dihydrochloride (CAS No. 1914148-61-0) represents a versatile and highly relevant compound in contemporary research. Its structural uniqueness and broad applicability make it a cornerstone in pharmacology, neurochemistry, and molecular biology. As scientific inquiries into small-molecule modulators and therapeutic agents continue to evolve, this compound is poised to remain at the forefront of innovative research.